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Compound of Interest

Compound Name: 4-Chloro-2-ethylpyrimidine

CAS No.: 14331-51-2

Cat. No.: B576609 Get Quote

Topic: 4-Chloro-2-ethylpyrimidine Safety Data Sheet (SDS) Information Document Type:

Technical Safety & Handling Guide Target Audience: Medicinal Chemists, Process Safety

Engineers, and Lab Managers.

Technical Safety Guide: 4-Chloro-2-ethylpyrimidine
CAS No: 14331-51-2 | Formula: C₆H₇ClN₂ | Mol.[1] Weight: 142.59 g/mol [1]

Executive Summary & Chemical Utility
4-Chloro-2-ethylpyrimidine is a specialized heterocyclic building block predominantly used in

the synthesis of pharmaceutical scaffolds. Its core utility lies in the C4-chlorine atom, which

serves as an excellent leaving group for Nucleophilic Aromatic Substitution (SₙAr) reactions.

This reactivity, while valuable for synthesis, dictates its safety profile: the compound is

moisture-sensitive and capable of generating hydrochloric acid (HCl) upon hydrolysis,

necessitating strict moisture-free handling and storage protocols.

Chemical Identity & Physical Characterization
Data synthesized from analog comparisons and specific CAS registry entries.
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Property Specification Technical Insight

Appearance
Colorless to pale yellow liquid

(or low-melting solid)

Color change to dark

yellow/brown indicates

oxidative degradation or

hydrolysis.

Boiling Point
~170–175°C (Predicted based

on Methyl analog)

High boiling point suggests low

vapor pressure, but aerosols

remain a respiratory hazard.

Density ~1.1–1.2 g/cm³

Denser than water; sinks in

aqueous spills, complicating

cleanup.

Solubility
Soluble in DCM, EtOAc,

DMSO; Decomposes in Water

Do not use aqueous extraction

without buffering; rapid

hydrolysis occurs.

Reactivity Electrophilic (SₙAr active)
Highly reactive toward amines,

thiols, and alkoxides.

Hazard Identification & Mechanistic Risk Assessment
Unlike standard SDS templates, we analyze why these hazards exist based on the molecule's

electronic structure.

GHS Classification:WARNING[2][3]

H315: Causes skin irritation.[3][4][5][6][7]

H319: Causes serious eye irritation.[3][4][5][6][7][8][9]

H335: May cause respiratory irritation.[4][5][6][8]

The "Hidden" Hazard: Hydrolytic Acid Generation The electron-deficient pyrimidine ring

activates the C4-chlorine. Upon contact with moisture (in air or mucous membranes), the

following reaction occurs:
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Safety Implication: While labeled an "Irritant," prolonged contact with moisture on skin or eyes
will generate localized hydrochloric acid, potentially escalating the injury to a chemical burn.

Visualizing the Reactivity Hazard:

Figure 1: Hydrolysis Mechanism Generating Acidic Hazards
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Figure 1: The mechanism by which the compound generates corrosive byproducts upon

exposure to moisture.

Safe Handling & Containment Strategy
Protocol Grounding: Handling procedures must prevent the SₙAr hydrolysis described above.

A. Engineering Controls

Primary: Handle exclusively in a Chemical Fume Hood or Glovebox.

Atmosphere: Use dry nitrogen or argon lines for transfers. The compound is hygroscopic.

B. Personal Protective Equipment (PPE) Matrix
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Task Severity
Gloves
(Material/Thickness
)

Eye Protection Body Protection

Analytical (<100 mg)
Nitrile (Double gloved,

0.11mm)
Safety Glasses Lab Coat

Preparative (100 mg -

10 g)

Nitrile + Laminate

outer
Chemical Goggles Lab Coat + Apron

Bulk Transfer (>10 g)
Butyl Rubber or Silver

Shield

Face Shield +

Goggles
Tyvek Suit

C. Storage Conditions

Temperature: Refrigerate (2–8°C).

Headspace: Purge container with Nitrogen/Argon after every use.

Incompatibility: Store away from strong oxidizers and especially away from amines/bases to

prevent exothermic polymerization or premature reaction.

Emergency Response Protocols
Self-validating logic: Treat the symptom by neutralizing the chemical cause.

A. First Aid

Eye Contact: Flush with water for 15 minutes.[7][8] Critical Step: Check pH of eye runoff if

possible; continue flushing until neutral. The HCl byproduct causes rapid damage.

Skin Contact: Wash with soap and water.[4][5][7] Do not use ethanol; it may increase skin

absorption.

Inhalation: Move to fresh air. If coughing persists, suspect HCl inhalation and seek medical

monitoring for pulmonary edema.

B. Spill Cleanup Workflow Do not simply wipe up. You must neutralize the potential acid

generator.
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Figure 2: Decision Logic for Spill Remediation
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Figure 2: Step-by-step decision matrix for safely managing spills.

Waste Disposal & Environmental Fate
Disposal Class: Halogenated Organic Waste.

Pre-treatment: If the compound is old or degraded, quench carefully with dilute aqueous

sodium hydroxide (NaOH) to convert the reactive chloride to the inert hydroxyl form before

disposal (check local regulations before onsite treatment).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b576609?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Impact: Harmful to aquatic life due to pH shifts (HCl release) and

organochlorine persistence. Do not release to drains.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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